Cas no 2306269-08-7 (2-(2,2-difluorospiro[3.3]heptan-6-yl)ethanol)

• Product Name: 2-(2,2-difluorospiro[3.3]heptan-6-yl)ethanol
• CAS No: 2306269-08-7
• MF: C₉H₁₄F₂O
• MW: 176.203670024872
• CID: 5302260
• PubChem ID: 155895794
• Update Time: 2026-03-10

2-(2,2-difluorospiro[3.3]heptan-6-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-2-ethanol, 6,6-difluoro-
• 2-(2,2-difluorospiro[3.3]heptan-6-yl)ethanol
• 2306269-08-7
• starbld0031317
• 2-(6,6-Difluorospiro[3.3]heptan-2-yl)ethan-1-ol
• F89029

• Inchi： 1S/C9H14F2O/c10-9(11)5-8(6-9)3-7(4-8)1-2-12/h7,12H,1-6H2
• InChI Key： LMNSXLWGYIKPNJ-UHFFFAOYSA-N
• SMILES： C1C2(CC(F)(F)C2)CC1CCO

Computed Properties

• Exact Mass: 176.10127139g/mol
• Monoisotopic Mass: 176.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2,2-difluorospiro[3.3]heptan-6-yl)ethanol

Introduction to 2-(2,2-difluorospiro[3.3]heptan-6-yl)ethanol (CAS No. 2306269-08-7)

2-(2,2-difluorospiro[3.3]heptan-6-yl)ethanol, identified by its Chemical Abstracts Service (CAS) number 2306269-08-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic ether derivative features a unique structural motif characterized by a spiro linkage between two cycloalkane rings, with fluorine atoms strategically incorporated into the molecular framework. The presence of these fluorine substituents not only confers distinct electronic and steric properties but also enhances the compound's potential as a building block for the development of novel bioactive molecules.

The compound's structure, comprising a seven-membered spirocyclic core connected to an ethanol moiety, positions it as a versatile intermediate in synthetic chemistry. The spiro[3.3]heptane scaffold is particularly noteworthy due to its rigid conformation, which can influence the compound's interactions with biological targets. Additionally, the difluoro substitution pattern introduces electron-withdrawing effects that may modulate reactivity and binding affinity in drug-like molecules.

In recent years, there has been growing interest in fluorinated heterocycles and spirocyclic compounds due to their demonstrated utility in medicinal chemistry. Spirocyclic structures are known for their stability and resistance to metabolic degradation, making them attractive candidates for drug design. The incorporation of fluorine atoms further enhances these properties by improving lipophilicity, reducing water solubility, and altering metabolic pathways—key factors in optimizing pharmacokinetic profiles.

Current research in this domain highlights the potential of 2-(2,2-difluorospiro[3.3]heptan-6-yl)ethanol as a precursor for synthesizing small-molecule inhibitors targeting various biological pathways. For instance, studies have explored its utility in generating derivatives with inhibitory activity against enzymes implicated in cancer progression and inflammatory diseases. The spirocyclic core serves as a scaffold that can be modified through functional group interconversions, allowing chemists to fine-tune molecular properties for specific biological applications.

The difluoro substituents play a critical role in modulating the electronic properties of the molecule. Fluorine atoms are highly electronegative and can significantly influence hydrogen bonding interactions, polarizability, and overall binding affinity. This makes 2-(2,2-difluorospiro[3.3]heptan-6-yl)ethanol a valuable starting point for designing molecules with enhanced binding specificity to protein targets. Such features are particularly relevant in the development of kinase inhibitors, where precise modulation of interactions with ATP-binding pockets is essential.

Advances in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular modeling studies suggest that derivatives of 2-(2,2-difluorospiro[3.3]heptan-6-yl)ethanol may exhibit favorable binding modes with receptors involved in neurodegenerative disorders. The rigid spirocyclic framework is predicted to stabilize key pharmacophoric residues, while the fluorine atoms enhance hydrophobic interactions with complementary regions of biological targets.

The synthesis of 2-(2,2-difluorospiro[3.3]heptan-6-yl)ethanol presents unique challenges due to its complex spirocyclic core and fluorinated substituents. However, recent methodological advancements have made it more accessible through multi-step organic transformations involving ring-closing metathesis, cross-coupling reactions, and selective fluorination protocols. These synthetic strategies have enabled researchers to produce libraries of related compounds for high-throughput screening assays.

In conclusion, 2-(2,2-difluorospiro[3.3]heptan-6-yl)ethanol (CAS No. 2306269-08-7) represents a promising candidate for further exploration in medicinal chemistry and drug discovery. Its unique structural features—combining a spirocyclic scaffold with fluorine substitution—offer a rich palette for designing molecules with tailored biological activities. As research continues to uncover new synthetic methodologies and applications, this compound is poised to play an increasingly important role in the development of next-generation therapeutic agents targeting diverse diseases.